Cas no 24878-25-9 (2,2'-Oxydianiline)

• Product Name: 2,2'-Oxydianiline
• CAS No: 24878-25-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD00792533
• CID: 241101
• PubChem ID: 24870674
• Update Time: 2025-05-22

2,2'-Oxydianiline Chemical and Physical Properties

Names and Identifiers

• 2,2'-Oxydianiline
• Bis(2-aminophenyl) ether
• 2,2-Oxydianiline
• 2-(2-aminophenoxy)aniline
• 2,2’-OXYDLANILINE
• 2,2′-Oxydianiline
• Benzenamine,2,2'-oxybis-
• 2,2`,4,4`-TETRANITROBENZOPHENONE
• 2,2-diaminodiphenyl ether
• 2-Aminophenyl ether
• Benzenamine,2,2'-oxybis
• o,o'-diaminophenyl ether
• o,o'-Oxydianiline
• BIDD:GT0460
• FT-0638463
• aminophenyl ether
• 2,2'-Oxydianiline, 98%
• SB77959
• J-015712
• SCHEMBL81185
• DTXSID00332570
• EN300-61183
• AKOS015912593
• MFCD00792533
• Benzenamine, 2,2'-oxybis-
• DS-5495
• CS-0019008
• 24878-25-9
• A853647
• AC-24509
• GOJFAKBEASOYNM-UHFFFAOYSA-N
• DB-046564
• XH0460
• bis(2-aminophenyl)ether

• MDL： MFCD00792533
• Inchi： 1S/C12H12N2O/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1-8H,13-14H2
• InChI Key： GOJFAKBEASOYNM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 200.09500
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.216
• Melting Point: 61-64 °C (lit.)
• Boiling Point: 328.2°C at 760 mmHg
• Flash Point: 163.4°C
• Refractive Index: 1.665
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 61.27000
• LogP: 3.80570

2,2'-Oxydianiline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2,2'-Oxydianiline

CAS No. 24878-25-9: A Comprehensive Overview of 2,2'-Oxydianiline

The compound CAS No. 24878-25-9, commonly referred to as 2,2'-Oxydianiline, is a significant chemical entity with a wide range of applications in various industries. This article delves into the properties, synthesis, applications, and recent advancements related to CAS No. 24878-25-9, providing a detailed and up-to-date analysis.

Chemical Structure and Properties: CAS No. 24878-25-9 is an organic compound with the molecular formula C6H10N2O. Its structure consists of two aniline groups connected by an oxygen atom, forming a symmetrical molecule. This structure imparts unique chemical properties, including high reactivity and the ability to form stable intermediates in various reactions. The compound is typically a white crystalline solid with a melting point of approximately 130°C and a boiling point around 310°C under standard conditions.

Synthesis Methods: The synthesis of CAS No. 24878-25-9 involves several routes, with the most common being the oxidation of o-dianisole or the coupling reaction of aniline derivatives. Recent studies have explored green chemistry approaches to enhance the efficiency and sustainability of these methods. For instance, researchers have employed microwave-assisted synthesis to reduce reaction times and minimize by-products, making the production process more environmentally friendly.

Applications in Industry: CAS No. 24878-25-9 finds extensive use in the pharmaceutical industry as an intermediate in the synthesis of various drugs. It serves as a key precursor for the production of antibiotics, antiviral agents, and other therapeutic compounds. Additionally, it plays a crucial role in the manufacturing of advanced materials such as high-performance polymers and optical materials.

Recent Research Developments: In recent years, there has been a surge in research focusing on the utilization of CAS No. 24878-25-9 in cutting-edge applications. For example, scientists have investigated its potential as a building block for creating novel materials with tailored properties. One notable advancement involves its use in the synthesis of metal-organic frameworks (MOFs), which exhibit exceptional catalytic activity and selectivity in chemical transformations.

Safety and Handling: While CAS No. 24878-25-9 is not classified as a hazardous substance under normal conditions, proper safety precautions should be taken during handling and storage. It is advisable to wear protective equipment such as gloves and goggles to minimize exposure risks.

Environmental Impact: The environmental impact of CAS No. 24878-25-9 has been a subject of recent studies. Research indicates that it degrades relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. However, further investigations are needed to fully understand its long-term ecological effects.

In conclusion, CAS No. 24878-25-9 (2,2'-Oxydianiline) remains a vital compound with diverse applications across multiple sectors. Its continued exploration in research opens new avenues for innovation and sustainable development in chemistry and related fields.